Cas no 1328640-41-0 ((2-cyclopentylpyrazol-3-yl)methanol)

• Product Name: (2-cyclopentylpyrazol-3-yl)methanol
• CAS No: 1328640-41-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD20491571
• CID: 1231794
• PubChem ID: 60136565
• Update Time: 2025-10-29

(2-cyclopentylpyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-cyclopentyl-1h-pyrazol-5-yl)methanol
• (2-cyclopentylpyrazol-3-yl)methanol
• AKOS015920744
• SCHEMBL16815601
• (2-Cyclopentyl-2H-pyrazol-3-yl)-methanol
• CS-0241403
• EN300-232723
• STL415135
• MFCD20491571
• 1328640-41-0

• MDL： MFCD20491571
• Inchi： 1S/C9H14N2O/c12-7-9-5-6-10-11(9)8-3-1-2-4-8/h5-6,8,12H,1-4,7H2
• InChI Key： HTMJQANRZYVGIB-UHFFFAOYSA-N
• SMILES： OCC1=CC=NN1C1CCCC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on (2-cyclopentylpyrazol-3-yl)methanol

Introduction to (2-Cyclopentylpyrazol-3-yl)Methanol (CAS No. 1328640-41-0)

Introduction

(2-Cyclopentylpyrazol-3-yl)methanol, with the CAS number 1328640-41-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a cyclopentyl group and a hydroxymethyl group. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in various chemical reactions. The cyclopentyl group adds rigidity and hydrophobicity to the molecule, while the hydroxymethyl group introduces hydrophilic properties, making this compound suitable for a wide range of applications.

Structural Features and Synthesis

The synthesis of (2-cyclopentylpyrazol-3-yl)methanol involves a series of carefully designed reactions to construct the pyrazole ring and introduce the substituents. Recent studies have focused on optimizing the synthesis process to improve yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high efficiency. This method has been particularly effective in constructing the cyclopentylpyrazole core, a critical step in the overall synthesis.

Chemical Properties and Applications

(2-Cyclopentylpyrazol-3-yl)methanol exhibits interesting chemical properties due to its hybrid structure. The pyrazole ring contributes to its aromaticity and reactivity, while the cyclopentyl group enhances its stability and solubility in organic solvents. These properties make it a valuable intermediate in organic synthesis, particularly in the development of bioactive compounds. Recent research has explored its potential as a building block for creating novel pharmaceutical agents, including antiviral and anticancer drugs.

One of the most promising applications of this compound is in medicinal chemistry. Its ability to act as a versatile scaffold has led to its use in designing molecules with specific biological activities. For instance, studies have shown that derivatives of (2-cyclopentylpyrazol-3-yl)methanol can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential role in drug discovery and development.

Recent Research Advances

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2-cyclopentylpyrazol-3-yl)methanol. Quantum mechanical calculations have revealed that the hydroxymethyl group plays a crucial role in stabilizing certain transition states during chemical reactions. This understanding has paved the way for more efficient synthetic strategies and improved control over product selectivity.

In addition to its chemical applications, this compound has also been studied for its potential environmental impact. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary results suggest that it is relatively non-toxic to aquatic organisms, making it a safer choice for industrial applications compared to some traditional chemicals.

Conclusion

(2-Cyclopentylpyrazol-3-yl)methanol (CAS No. 1328640-41-0) is a multifaceted compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as an important tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly prominent role in both academic and industrial settings.